Cas no 339025-94-4 (2-Fluorobenzenecarbaldehyde N-(2-chloro-4-quinazolinyl)hydrazone)

• Product Name: 2-Fluorobenzenecarbaldehyde N-(2-chloro-4-quinazolinyl)hydrazone
• CAS No: 339025-94-4
• CID: 4648651
• Update Time: 2025-05-24

2-Fluorobenzenecarbaldehyde N-(2-chloro-4-quinazolinyl)hydrazone Chemical and Physical Properties

Names and Identifiers

• 2-Fluorobenzenecarbaldehyde N-(2-chloro-4-quinazolinyl)hydrazone

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-Fluorobenzenecarbaldehyde N-(2-chloro-4-quinazolinyl)hydrazone

Recent Advances in the Study of 2-Fluorobenzenecarbaldehyde N-(2-chloro-4-quinazolinyl)hydrazone (CAS: 339025-94-4)

The compound 2-Fluorobenzenecarbaldehyde N-(2-chloro-4-quinazolinyl)hydrazone (CAS: 339025-94-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This hydrazone derivative, characterized by its unique quinazoline scaffold and fluorobenzene moiety, has been the subject of several studies aimed at elucidating its biological activities, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of 2-Fluorobenzenecarbaldehyde N-(2-chloro-4-quinazolinyl)hydrazone to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against a range of kinase enzymes, particularly those involved in cancer signaling pathways. The presence of the fluorine atom and the chloro-quinazoline group was found to be critical for its binding affinity and selectivity.

In addition to its kinase inhibitory properties, 2-Fluorobenzenecarbaldehyde N-(2-chloro-4-quinazolinyl)hydrazone has shown promise as an antimicrobial agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting a novel mechanism of action that could be exploited for developing new antibiotics.

Further investigations into the pharmacokinetic and toxicological profiles of 2-Fluorobenzenecarbaldehyde N-(2-chloro-4-quinazolinyl)hydrazone are underway. Preliminary data from in vivo studies indicate favorable bioavailability and a manageable safety profile, although further optimization may be required to minimize off-target effects. Researchers are also exploring its potential in combination therapies, particularly in oncology, where it could synergize with existing chemotherapeutic agents.

The structural versatility of 2-Fluorobenzenecarbaldehyde N-(2-chloro-4-quinazolinyl)hydrazone has also prompted interest in its use as a scaffold for designing new chemical entities. Computational modeling and structure-activity relationship (SAR) studies have identified key modifications that could enhance its therapeutic index. For instance, replacing the fluorine atom with other halogens or introducing additional substituents on the quinazoline ring has been shown to modulate its biological activity.

In conclusion, 2-Fluorobenzenecarbaldehyde N-(2-chloro-4-quinazolinyl)hydrazone (CAS: 339025-94-4) represents a promising candidate for further drug development. Its multifaceted biological activities, combined with its synthetic accessibility, make it a valuable tool for both academic and industrial research. Future studies should focus on advancing its preclinical development and exploring its potential in treating a broader range of diseases.